Cas no 1094673-43-4 (1-(3,4-dichlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(3,4-dichlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1094673-43-4
• MF: C₉H₅Cl₂N₃O₂
• MW: 258.060899496078
• CID: 5735322
• PubChem ID: 43173417
• Update Time: 2025-07-30

1-(3,4-dichlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1094673-43-4
• AKOS009383645
• 1-(3,4-Dichlorophenyl)-1H-1,2,3-triazole-4-carboxylicacid
• 1-(3,4-dichlorophenyl)triazole-4-carboxylic acid
• F2157-1343
• MFCD11650172
• 1-(3,4-Dichlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(3,4-dichlorophenyl)-
• 1-(3,4-dichlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C9H5Cl2N3O2/c10-6-2-1-5(3-7(6)11)14-4-8(9(15)16)12-13-14/h1-4H,(H,15,16)
• InChI Key： NFHAUSBZPMOLNV-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C(Cl)=C2)C=C(C(O)=O)N=N1

Computed Properties

• Exact Mass: 256.9758818g/mol
• Monoisotopic Mass: 256.9758818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.67±0.1 g/cm3(Predicted)
• Boiling Point: 489.4±55.0 °C(Predicted)
• pka: 3.07±0.50(Predicted)

Additional information on 1-(3,4-dichlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-(3,4-dichlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1094673-43-4)

1-(3,4-dichlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid, identified by its CAS number 1094673-43-4, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in drug discovery. The presence of both chloro-substituted phenyl and triazole moieties makes it a versatile scaffold for developing novel therapeutic agents.

The compound belongs to the triazole class of heterocycles, which are widely recognized for their biological activity. Triazoles exhibit a broad spectrum of pharmacological properties, including antimicrobial, antiviral, and anti-inflammatory effects. The incorporation of a carboxylic acid group at the 4-position of the triazole ring enhances its reactivity, allowing for further functionalization and derivatization. This feature is particularly valuable in medicinal chemistry, where structural modifications can fine-tune biological activity and pharmacokinetic profiles.

In recent years, there has been growing interest in exploring the pharmacological potential of 1-(3,4-dichlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid. Researchers have been investigating its role in developing inhibitors targeting various disease pathways. For instance, studies have suggested that this compound may exhibit inhibitory effects on enzymes involved in cancer progression. The dichlorophenyl moiety is known to enhance binding affinity to biological targets, making it an attractive moiety for drug design.

One of the most compelling aspects of 1-(3,4-dichlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid is its potential as a lead compound for further optimization. The carboxylic acid group provides a site for conjugation with other pharmacophores or for modification via esterification or amidation. These modifications can improve solubility, bioavailability, and metabolic stability, which are critical factors in drug development. Additionally, the triazole ring itself can be further functionalized to introduce additional substituents that may enhance binding interactions with biological receptors.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-(3,4-dichlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid for their pharmacological potential. Molecular docking studies have shown that this compound can interact with various protein targets relevant to neurological disorders. The dichlorophenyl group is particularly effective in modulating binding affinity to these targets due to its hydrophobic interactions and electronic properties. These findings open up new avenues for developing treatments for conditions such as Alzheimer's disease and other neurodegenerative disorders.

The synthesis of 1-(3,4-dichlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the condensation of 3,4-dichlorobenzoyl chloride with sodium azide to form the corresponding triazole intermediate. Subsequent carboxylation at the 4-position of the triazole ring yields the desired product. This synthetic route highlights the importance of optimizing reaction conditions to achieve high yields and purity.

In conclusion, 1-(3,4-dichlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1094673-43-4) represents a promising scaffold for pharmaceutical development. Its unique structural features and potential biological activities make it an attractive candidate for further research and optimization. As our understanding of drug design principles continues to evolve, this compound is likely to play a significant role in the development of novel therapeutic agents targeting various diseases.